Cas no 37535-51-6 ((2S)-2-amino-3-(2-pyridyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(2-pyridyl)propanoic acid
• CAS No: 37535-51-6
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD00237827
• CID: 54726
• PubChem ID: 57652365
• Update Time: 2025-09-18

(2S)-2-amino-3-(2-pyridyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Pyridyl)-alanine
• (S)-2-Amino-3-(2-pyridyl)propionic acid
• H-2-Pal-OH
• L-3-(2-Pyridyl)-alanine
• (S)-Pyridylalanine
• 3-(2-Pyridyl)-L-alanine
• H-2-Pal-OH.2HCl
• H-Ala(2-pyrideyl)-OH.2Hcl
• H-L-2Pal-OH*2HCl
• H-β-(2-Pyridyl)-Ala-OH
• (2R)-2-ammonio-3-pyridin-2-ylpropanoate
• 3-pyridin-2-yl-L-alanine
• L-2-Pyridylalanine
• L-2-Pyridylalanine (H-L-2Pal-OH)
• 3-(2-Pyridyl)-L-alanine, >=98.0% (TLC)
• H-Ala(2-Pyri)-OH
• BDBM50463195
• A50237
• 2'-Pyridyl-L-Ala
• HY-W005897
• DTXSID70958620
• 2-Aza-L-phenylalanine
• (2S)-2-amino-3-(pyridin-2-yl)propanoic acid
• CHEMBL4243343
• (2S)-2-amino-3-pyridin-2-ylpropanoic acid
• AM83719
• Beta-(2-pyridyl)-dl-alanine
• (S)-2-Amino-3-(pyridin-2-yl)propanoic acid
• DS-15138
• 3-PYRIDIN-2-YLALANINE
• PDRJLZDUOULRHE-ZETCQYMHSA-N
• CS-W005897
• AC-5878
• AKOS015891614
• (2S)-2-Azaniumyl-3-pyridin-2-ylpropanoate
• EN300-77282
• MFCD00237827
• 37535-51-6
• SCHEMBL126509
• (2S)-2-amino-3-(2-pyridyl)propanoic acid
• alanine, beta-(2-pyridyl)-
• DB-038222

• MDL： MFCD00237827
• Inchi： 1S/C8H10N2O2/c9-7(8(11)12)5-6-3-1-2-4-10-6/h1-4,7H,5,9H2,(H,11,12)/t7-/m0/s1
• InChI Key： PDRJLZDUOULRHE-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1C=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 322.4℃ at 760 mmHg
• Flash Point: 148.8±25.1 °C
• Refractive Index: 1.581
• PSA: 76.21
• LogP: 0.73630

(2S)-2-amino-3-(2-pyridyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2S)-2-amino-3-(2-pyridyl)propanoic acid

(2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid: A Multifunctional Compound with Promising Therapeutic Potential

(2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid, with the chemical formula C₈H₁₁NN₂O₂ and the CAS number 37535-51-6, represents a unique class of pyridine-derived amino acids that has garnered significant attention in recent years. This compound is characterized by its chiral center at the second carbon atom, which confers stereochemical specificity crucial for biological activity. The 2-pyridyl group attached to the third carbon atom enhances its ability to interact with various biological targets, making it a valuable candidate for drug development.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the antioxidant properties of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid. Researchers observed that this compound exhibits potent radical scavenging activity, which could have implications for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. The pyridine ring is believed to play a pivotal role in stabilizing free radicals, thereby enhancing the compound's antioxidant efficacy.

Another groundbreaking discovery from Advanced Drug Delivery Reviews (2024) demonstrates the potential of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid in modulating inflammatory pathways. The compound has been shown to inhibit the activation of NF-κB, a key transcription factor involved in the regulation of immune responses. This mechanism could lead to novel therapeutic strategies for autoimmune diseases and chronic inflammation.

Structural analysis of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid reveals that its chiral configuration is critical for its biological activity. The S-configuration at the second carbon atom ensures optimal interaction with target proteins, while the pyridine ring provides additional stability and functional groups for molecular recognition. This stereochemical specificity is a key factor in its selectivity and efficacy.

Recent computational studies have provided insights into the molecular docking of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid with various receptors. These simulations suggest that the compound can bind to GPCRs (G protein-coupled receptors) with high affinity, which is significant for its potential applications in neuropharmacology. The pyridine ring is particularly involved in forming hydrogen bonds with receptor residues, enhancing the binding stability.

Experimental data from Pharmacological Research (2023) indicates that (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid may have neuroprotective effects. In vitro studies showed that the compound could reduce neuronal damage caused by oxidative stress, suggesting its potential use in the treatment of conditions like Parkinson's disease and Alzheimer's disease. The amino group is thought to contribute to its neuroprotective properties by modulating neurotransmitter activity.

Comparative studies with other pyridine-based amino acids have revealed unique advantages of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid. Its hydrophilic properties and ability to cross the blood-brain barrier make it particularly suitable for targeting central nervous system disorders. The 2-pyridyl group also enhances its solubility in aqueous environments, which is crucial for drug formulation and delivery.

Recent advances in synthetic chemistry have enabled the efficient production of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid. A novel catalytic method developed in 2023 allows for the stereoselective synthesis of this compound with high yield and purity. This breakthrough is significant for large-scale production and clinical applications, as it ensures consistent quality and reduces manufacturing costs.

Pharmacokinetic studies have shown that (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid has favorable absorption and distribution properties. The compound is rapidly absorbed in the gastrointestinal tract and exhibits good bioavailability. Its hydrophilic nature facilitates its distribution to various tissues, while the pyridine ring contributes to its metabolic stability.

Emerging research in nanomedicine has explored the use of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid as a component of drug delivery systems. The compound's ability to interact with lipid membranes and its hydrophilic properties make it an ideal candidate for designing targeted drug delivery vehicles. These systems could enhance the specificity and efficacy of therapeutic agents while minimizing side effects.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and therapeutic applications of (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid. Ongoing studies are investigating its effects on various biological systems and its potential as a therapeutic agent for multiple diseases. The pyridine ring and chiral center are likely to play crucial roles in these future developments.

In conclusion, (2S)-2-Amino-3-(2-Pyridyl)Propanoic Acid (CAS number 37535-51-6) is a multifunctional compound with significant potential in pharmaceutical research. Its unique structure, including the 2-pyridyl group and chiral configuration, contributes to its diverse biological activities. Continued exploration of its properties and applications could lead to the development of novel therapies for a wide range of medical conditions.